1-(3-(2-(3-(but-3-yn-1-yl)-3H-diazirin-3-yl)ethoxy)benzoyl)-6'-chloro-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one

• IUPAC Name: 1'-[3-[2-(3-but-3-ynyldiazirin-3-yl)ethoxy]benzoyl]-6-chlorospiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one
• InChI: InChI=1S/C26H26ClN5O3/c1-2-3-9-26(30-31-26)12-15-35-20-6-4-5-18(16-20)24(34)32-13-10-25(11-14-32)28-22-8-7-19(27)17-21(22)23(33)29-25/h1,4-8,16-17,28H,3,9-15H2,(H,29,33)
• InChI Key: WVRGYHITWYKOAH-UHFFFAOYSA-N
• Canonical SMILES: C#CCCC1(N=N1)CCOC2=CC=CC(=C2)C(=O)N3CCC4(CC3)NC5=C(C=C(C=C5)Cl)C(=O)N4
• Molecular Formula: C26H26ClN5O3
• Molecular Weight: 492.0 g/mol
• CAS No.: 2034573-88-9

Description

1-(3-(2-(3-(but-3-yn-1-yl)-3H-diazirin-3-yl)ethoxy)benzoyl)-6'-chloro-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one is a useful research compound. Its molecular formula is C26H26ClN5O3 and its molecular weight is 491.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of spiro compounds, such as spiro[piperidine-4,2'-quinazolin]-4'(3'H)-ones, involves cyclization reactions that create complex structures with potential for diverse chemical reactivities and biological activities. For example, the cyclization reaction of certain derivatives with halogens has been explored to yield spiro[4H-3,1-benzoxazine-4,4'-piperidine] derivatives, which can be further converted into spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one derivatives through various chemical treatments (Takai et al., 1988).

Biological Activities

These compounds have been synthesized and evaluated as ligands for the nociceptin receptor, with some showing partial agonistic activity and others proving to be pure antagonists. This indicates their potential utility in modulating receptor activities, which could be beneficial for developing treatments for conditions modulated by these receptors (Mustazza et al., 2006).

Antihypertensive Potential

Some derivatives have been studied for their antihypertensive activity, showing that specific substitutions can yield compounds with significant blood pressure-lowering effects in animal models. This suggests potential applications in developing new antihypertensive drugs (Clark et al., 1983).